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Compound Name: Dimethylglyoxime

Cat. No.: B8815664

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylglyoxime (DMG), with the chemical formula CsaHsN203, is a chelating agent
renowned for its high specificity in detecting and quantifying nickel ions.[1] A 1% (w/v) alcoholic
solution of dimethylglyoxime is a standard reagent in analytical chemistry for gravimetric and
colorimetric analysis. Its primary application lies in the selective precipitation of nickel from
solutions, forming a distinct, bright red precipitate of nickel dimethylglyoximate [Ni(DMG)z].[1][2]
[3] This protocol provides a detailed methodology for the preparation, standardization, and
application of this reagent, along with essential safety information.

Physicochemical Properties of Dimethylglyoxime

A comprehensive understanding of the physical and chemical properties of dimethylglyoxime
is crucial for its effective use.
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Property Value

Chemical Formula C4HsN20:2

CAS Number 95-45-4

Molecular Weight 116.12 g/mol
Appearance White crystalline powder
Melting Point 240-241°C

Solubility in Water 0.063 g/100ml (20°C)
Solubility in Ethanol 4.2 g/100ml (25°C)

Data sourced from Dravyom Chemical Company.[1]

Experimental Protocol: Preparation of 1% (w/v)
Alcoholic Dimethylglyoxime Solution

This protocol outlines the steps to prepare 100 mL of a 1% (w/v) alcoholic solution of
dimethylglyoxime. The quantities can be scaled as needed.

3.1. Materials and Reagents

Reagent Grade Quantity (for 100 mL)

Dimethylglyoxime (C4HsN202) Analytical Reagent (AR) Grade 1.0g

Ethanol (Cz2HsOH) 95% or Absolute ~100 mL

3.2. Equipment

e Analytical balance

e 100 mL volumetric flask

o Beakers
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Glass stirring rod
Magnetic stirrer and stir bar (optional)
Wash bottle with distilled water

Storage bottle (amber glass recommended)[4]

3.3. Preparation Procedure

Weighing: Accurately weigh 1.0 g of dimethylglyoxime powder using an analytical balance.

Dissolution: Transfer the weighed dimethylglyoxime into a beaker. Add approximately 80
mL of 95% ethanol.

Mixing: Stir the mixture using a glass rod or a magnetic stirrer until the dimethylglyoxime is
completely dissolved. Gentle warming may be applied to facilitate dissolution, but avoid
boiling.[4]

Transfer: Carefully transfer the solution into a 100 mL volumetric flask.

Volume Adjustment: Rinse the beaker with a small amount of 95% ethanol and add the
rinsing to the volumetric flask to ensure a complete transfer of the solute. Add 95% ethanol
to the flask until the bottom of the meniscus reaches the 100 mL mark.

Homogenization: Stopper the volumetric flask and invert it several times to ensure the
solution is thoroughly mixed.

Storage: Transfer the prepared solution to a labeled, tightly sealed amber glass bottle for
storage. The solution is light-sensitive.[4]

Application in Nickel Detection

The 1% alcoholic dimethylglyoxime solution is primarily used for the qualitative and

guantitative analysis of nickel ions. The reaction involves the formation of a vibrant red

precipitate of nickel dimethylglyoximate in a neutral to slightly alkaline solution.[2][3][5]

4.1. Reaction Mechanism
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The reaction between Ni2* ions and two molecules of dimethylglyoxime (HDMG) in the
presence of a base (e.g., ammonia) is as follows:

Ni2* + 2HDMG + 2NHs3 — Ni(DMG)2 (s) + 2NHa*
The resulting complex is a stable, five-membered ring structure that is insoluble in water.

Quality Control

To ensure the reliability of analytical results, the prepared dimethylglyoxime solution should
be tested for its suitability in nickel determination.

5.1. Suitability Test for Nickel Determination

Prepare a standard nickel solution (e.g., by dissolving a known quantity of nickel sulfate
hexahydrate in water).

Heat a portion of the nickel solution to boiling.

Add a small amount of the prepared 1% dimethylglyoxime solution.

Make the solution alkaline by adding dilute ammonium hydroxide dropwise.

The formation of a substantial bright red precipitate confirms the suitability of the reagent.[6]

Safety Precautions

Both dimethylglyoxime and ethanol present certain hazards. It is imperative to handle these
chemicals with care in a well-ventilated laboratory, adhering to all safety guidelines.

6.1. Hazard Identification and Handling

» Ethanol: Highly flammable liquid and vapor.[7] Keep away from heat, sparks, open flames,
and hot surfaces.[7][8] The solution is combustible and can form flammable/explosive vapor-
air mixtures.[9]

o Dimethylglyoxime: Harmful if swallowed.[7] May cause skin and eye irritation.[7]
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.[8]

e Ventilation: Work in a well-ventilated area or under a chemical fume hood.[8][10]

6.2. First Aid Measures

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes.[7][11]

In case of skin contact: Wash off with soap and plenty of water.[11]

If inhaled: Move the person into fresh air.[7][11]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[7][11]

6.3. Storage and Disposal

o Storage: Store the solution in a cool, dry, well-ventilated area in a tightly closed, labeled
container, away from sources of ignition and direct sunlight.[4][11][12]

» Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations.

Workflow and Pathway Diagrams

7.1. Preparation Workflow
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Figure 1: Workflow for Preparing 1% Alcoholic Dimethylglyoxime Solution

Click to download full resolution via product page

Caption: Workflow for Preparing 1% Alcoholic Dimethylglyoxime Solution.

7.2. Nickel Detection Pathway
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Caption: Signaling Pathway for Nickel Detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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